Cas no 104499-47-0 (N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine)

N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine structure
104499-47-0 structure
Product Name:N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
CAS No:104499-47-0
MF:C16H21N3O
MW:271.357443571091
CID:147021
PubChem ID:153224
Update Time:2025-04-19

N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2-methyl-N1-2-pyridinyl-
    • N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
    • N-(4-Methoxybenzyl)-
    • N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-pyridin-2-ylethane-1,2-diamine
    • N-Desmethyl Pyrilamine
    • 2-[[2-(Methylamino)ethyl](4-methoxybenzyl)amino]pyridine
    • N-(4-METHOXYBENZYL)-N'-METHYL-N-2-PYRIDINYL-1,2-ETHANEDIAMINE
    • Q27295875
    • CCRIS 2175
    • 2-[(2-METHYLAMINOETHYL)(P-METHOXYBENZYL)AMINO]PYRIDINE
    • ZSB2WGJ69E
    • PYR_272.1759_11.0
    • (2-[(2-METHYLAMINOETHYL)(P-METHOXYBENZYL)AMINO]PYRIDINE)
    • N1-(4-Methoxybenzyl)-N2-methyl-N1-(pyridin-2-yl)ethane-1,2-diamine
    • CHEMBL624
    • NS00014475
    • 2-((2-Methylaminoethyl)(p-methoxybenzyl)amino)pyridine
    • DTXSID70146505
    • SCHEMBL9574719
    • N-(4-Methoxybenzyl)-N inverted exclamation mark -methyl-N-2-pyridinyl-1,2-ethanediamine
    • FT-0671172
    • BDBM50404156
    • 104499-47-0
    • UNII-ZSB2WGJ69E
    • DTXCID5068996
    • Inchi: 1S/C16H21N3O/c1-17-11-12-19(16-5-3-4-10-18-16)13-14-6-8-15(20-2)9-7-14/h3-10,17H,11-13H2,1-2H3
    • InChI Key: LWKSMQXIHQRJJJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN(C1C=CC=CN=1)CCNC

Computed Properties

  • Exact Mass: 271.16800
  • Monoisotopic Mass: 271.168462
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: N/A
  • Boiling Point: 431.3°C at 760 mmHg
  • Flash Point: 214.6°C
  • Refractive Index: 1.583
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),
  • PSA: 37.39000
  • LogP: 2.70710

N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine Security Information

  • Storage Condition:-20°C Freezer

N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M261220-10mg
N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
104499-47-0
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$150.00 2023-05-18
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M261220-25mg
N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
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$190.00 2023-05-18
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M261220-50mg
N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
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$356.00 2023-05-18
TRC
M261220-100mg
N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
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100mg
$707.00 2023-05-18
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M261220-250mg
N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine
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$1263.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-218949-25 mg
N-(4-Methoxybenzyl)-N'-methyl-N-2-pyridinyl-1,2-ethanediamine,
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SHENG KE LU SI SHENG WU JI SHU
sc-218949-25mg
N-(4-Methoxybenzyl)-N'-methyl-N-2-pyridinyl-1,2-ethanediamine,
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¥2708.00 2023-09-05

N-(4-Methoxybenzyl)-N’-methyl-N-2-pyridinyl-1,2-ethanediamine Production Method

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